![molecular formula C19H24N2O5S B5215630 N~2~-benzyl-N~1~-(3-hydroxypropyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide](/img/structure/B5215630.png)
N~2~-benzyl-N~1~-(3-hydroxypropyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~2~-benzyl-N~1~-(3-hydroxypropyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is commonly referred to as BHG, and it is a sulfonylurea derivative that has shown promising results in several studies.
Mechanism of Action
The mechanism of action of BHG involves the activation of ATP-sensitive potassium channels in pancreatic beta cells. This leads to the depolarization of the cell membrane, which triggers the release of insulin. BHG has also been shown to inhibit the activity of the sulfonylurea receptor, which is involved in the regulation of insulin secretion.
Biochemical and Physiological Effects:
BHG has been shown to have several biochemical and physiological effects. In addition to its ability to stimulate insulin secretion, BHG has also been shown to have anti-inflammatory and antioxidant properties. These properties could be beneficial in the treatment of various diseases, including diabetes, cardiovascular disease, and cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using BHG in lab experiments is its ability to stimulate insulin secretion in pancreatic beta cells. This makes it a valuable tool for studying the regulation of insulin secretion and the development of new treatments for diabetes. However, one limitation of using BHG is its potential toxicity, which could limit its use in certain experiments.
Future Directions
There are several future directions for the study of BHG. One area of research is the development of new treatments for diabetes based on the activation of ATP-sensitive potassium channels. Another area of research is the investigation of the anti-inflammatory and antioxidant properties of BHG and their potential application in the treatment of other diseases. Additionally, further studies are needed to determine the safety and efficacy of BHG in humans.
Synthesis Methods
The synthesis of BHG involves the reaction of N-benzyl-N-(3-hydroxypropyl)glycinamide with p-anisylsulfonyl chloride in the presence of a base. The reaction takes place in an organic solvent, and the product is obtained after purification through column chromatography.
Scientific Research Applications
BHG has been extensively studied for its potential application in the treatment of various diseases. One of the primary areas of research has been in the field of diabetes. BHG has been shown to stimulate insulin secretion from pancreatic beta cells, which could be beneficial in the treatment of type 2 diabetes.
properties
IUPAC Name |
2-[benzyl-(4-methoxyphenyl)sulfonylamino]-N-(3-hydroxypropyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O5S/c1-26-17-8-10-18(11-9-17)27(24,25)21(14-16-6-3-2-4-7-16)15-19(23)20-12-5-13-22/h2-4,6-11,22H,5,12-15H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHMZMDVJSHFTKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC(=O)NCCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~2~-benzyl-N-(3-hydroxypropyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.